Cas no 919769-03-2 (1-Cyclohexene-1-acetic acid, 4-phenyl-, methyl ester)

• Product name: 1-Cyclohexene-1-acetic acid, 4-phenyl-, methyl ester
• CAS No: 919769-03-2
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 761586
• PubChem ID: 71424897

1-Cyclohexene-1-acetic acid, 4-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-acetic acid, 4-phenyl-, methyl ester
• methyl 2-(4-phenylcyclohexen-1-yl)acetate
• 919769-03-2
• (4-Phenyl-1-cyclohexenyl)acetic acid methyl ester
• DTXSID10843687
• Methyl ([1,2,3,6-tetrahydro[1,1'-biphenyl]]-4-yl)acetate

• Inchi： InChI=1S/C15H18O2/c1-17-15(16)11-12-7-9-14(10-8-12)13-5-3-2-4-6-13/h2-7,14H,8-11H2,1H3
• InChI Key： RWLPEAJTDIDBJR-UHFFFAOYSA-N
• SMILES： COC(=O)CC1=CCC(CC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3